Cas no 2301078-95-3 (Bicyclo[2.2.1]heptane-2-methanamine, N,3,3-trimethyl-)

• Product Name: Bicyclo[2.2.1]heptane-2-methanamine, N,3,3-trimethyl-
• CAS No: 2301078-95-3
• MF: C₁₁H₂₁N
• MW: 167.29114317894
• CID: 6410712
• PubChem ID: 155290846
• Update Time: 2025-05-20

Bicyclo[2.2.1]heptane-2-methanamine, N,3,3-trimethyl- Chemical and Physical Properties

Names and Identifiers

• ({3,3-dimethylbicyclo[2.2.1]heptan-2-yl}methyl)(methyl)amine
• 1-(3,3-Dimethylbicyclo[2.2.1]heptan-2-yl)-N-methylmethanamine
• 2301078-95-3
• EN300-26681656
• Bicyclo[2.2.1]heptane-2-methanamine, N,3,3-trimethyl-

• Inchi： 1S/C11H21N/c1-11(2)9-5-4-8(6-9)10(11)7-12-3/h8-10,12H,4-7H2,1-3H3
• InChI Key： BURUTYOWGWRVLK-UHFFFAOYSA-N
• SMILES： C12CC(CC1)C(C)(C)C2CNC

Computed Properties

• Exact Mass: 167.167399674g/mol
• Monoisotopic Mass: 167.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 0.880±0.06 g/cm3(Predicted)
• Boiling Point: 196.4±8.0 °C(Predicted)
• pka: 10.56±0.10(Predicted)

Additional information on Bicyclo[2.2.1]heptane-2-methanamine, N,3,3-trimethyl-

Exploring Bicyclo[2.2.1]heptane-2-methanamine, N,3,3-trimethyl- (CAS No. 2301078-95-3): Properties, Applications, and Innovations

The compound Bicyclo[2.2.1]heptane-2-methanamine, N,3,3-trimethyl- (CAS No. 2301078-95-3) is a specialized organic molecule with a unique bicyclic structure that has garnered significant interest in pharmaceutical and material science research. Its rigid bicyclo[2.2.1]heptane backbone and functionalized amine group make it a valuable building block for designing novel drug candidates and advanced materials. Researchers are particularly intrigued by its potential to enhance molecular stability and bioavailability, addressing key challenges in modern drug development.

In recent years, the demand for high-performance chemical intermediates like Bicyclo[2.2.1]heptane-2-methanamine, N,3,3-trimethyl- has surged, driven by advancements in precision medicine and green chemistry. This compound’s ability to act as a chiral auxiliary or scaffold modifier aligns with the growing focus on stereoselective synthesis—a hot topic in organic chemistry forums and AI-driven research platforms. Its low toxicity profile and structural versatility further elevate its appeal for sustainable applications.

One of the most searched questions about CAS No. 2301078-95-3 revolves around its synthetic routes and industrial-scale production. Current methodologies often involve catalytic hydrogenation or asymmetric aminomethylation, techniques frequently discussed in patent literature and academic journals. The compound’s N,3,3-trimethyl substitution pattern is particularly noteworthy, as it influences lipophilicity and receptor binding affinity—critical factors in CNS-targeted therapeutics, a trending niche in biomedical research.

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In summary, CAS No. 2301078-95-3 represents a convergence of structural ingenuity and multidisciplinary utility. Whether in drug discovery, material engineering, or green chemistry, this compound exemplifies how tailored molecular architectures can drive innovation across industries. As AI-powered platforms continue to decode its structure-activity relationships, its applications are poised to expand, making it a cornerstone of future high-value chemical synthesis.